1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-benzyl-N-(2-fluorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H21FN2O/c20-17-8-4-5-9-18(17)21-19(23)16-10-12-22(13-11-16)14-15-6-2-1-3-7-15/h1-9,16H,10-14H2,(H,21,23)
• InChI Key: YUEUDPHPMWDTTI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2F)CC3=CC=CC=C3
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide, also known as compound 1, is a synthetic compound that has been extensively studied for its potential therapeutic applications in the field of neuroscience. Compound 1 belongs to the class of piperidine carboxamides, which are known to modulate the activity of certain receptors in the brain.

Mechanism of Action

Compound 1 acts as a partial agonist at the dopamine D2 receptor and a full agonist at the serotonin 5-HT2A receptor. By modulating the activity of these receptors, 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 can affect the release of neurotransmitters such as dopamine and serotonin in the brain, which can have a significant impact on mood, motivation, and reward.
Biochemical and Physiological Effects:
Studies have shown that 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 can increase dopamine and serotonin levels in the brain, leading to an overall increase in mood and motivation. It has also been shown to decrease the reinforcing effects of drugs of abuse, suggesting that it may have potential as a treatment for addiction.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 in lab experiments is its high potency and selectivity for the dopamine D2 and serotonin 5-HT2A receptors. This makes it a useful tool for studying the role of these receptors in various neurological disorders. However, one limitation is that 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1. One area of interest is its potential as a treatment for addiction, as studies have shown promising results in animal models. Another area of interest is its potential as a treatment for depression and anxiety, as it has been shown to modulate the activity of these neurotransmitters in the brain. Additionally, further studies could explore the long-term effects of 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 on brain function and behavior.

Synthesis Methods

The synthesis of 1-benzyl-N-(2-fluorophenyl)-4-piperidinecarboxamide 1 involves the reaction of benzylamine with 2-fluorobenzoyl chloride, followed by the addition of piperidine and subsequent carboxylation. The resulting product is a white crystalline powder with a melting point of 173-175°C.

Scientific Research Applications

Compound 1 has been studied for its potential therapeutic applications in the treatment of various neurological disorders such as depression, anxiety, and addiction. It has been shown to modulate the activity of certain receptors in the brain, such as the dopamine D2 receptor and the serotonin 5-HT2A receptor.